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Compound of Interest

Compound Name: 2-Bromopropane

Cat. No.: B125204 Get Quote

Essential Safety and Handling Guide for 2-
Bromopropane
This guide provides critical safety, handling, and disposal information for the use of 2-
Bromopropane in laboratory settings. Adherence to these protocols is essential for mitigating

the significant health risks associated with this chemical. 2-Bromopropane is a hazardous

substance that poses reproductive, neurological, and potential carcinogenic threats, alongside

being a serious fire hazard.

Hazard Profile
2-Bromopropane presents a range of health and physical hazards that necessitate stringent

control measures. It is crucial for all personnel to be fully aware of these risks before handling

the substance.
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Hazard Type Description

Acute Health Effects

Contact can lead to skin and eye irritation.[1]

Inhalation may irritate the nose, throat, and

lungs, causing coughing and shortness of

breath.[1] It can also affect the central nervous

system, leading to dizziness, headache, and

stupor.[2]

Chronic Health Effects

Long-term exposure is linked to severe

reproductive harm, including decreased fertility

in both men and women by damaging the testes

and ovaries.[1][2] It may also cause damage to

the nervous system and liver.[1] The

International Agency for Research on Cancer

(IARC) classifies 2-Bromopropane as "probably

carcinogenic to humans" (Group 2A).

Physical Hazards

2-Bromopropane is a highly flammable liquid

and vapor.[3][4] Its vapors can form explosive

mixtures with air and may travel to an ignition

source and flash back.[5]

Personal Protective Equipment (PPE)
The selection and proper use of appropriate PPE is the most critical line of defense against

exposure. The following equipment is mandatory when handling 2-Bromopropane.
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Protection Type Specification Rationale

Respiratory Protection

All handling must occur in a

certified chemical fume hood.

[5] If a fume hood is

unavailable or ventilation is

insufficient, a NIOSH-approved

respirator with an organic

vapor cartridge is required.[6]

To prevent inhalation of

hazardous vapors, which can

cause respiratory irritation and

systemic toxicity.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7]

Double gloving is

recommended. Gloves must

be inspected before use and

removed properly to avoid skin

contact.

To prevent skin absorption,

which can lead to irritation and

contribute to systemic health

effects.[1]

Eye and Face Protection
Chemical safety goggles and a

face shield must be worn.[6][7]

To protect against splashes

and vapors that can cause

severe eye irritation.[1]

Skin and Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing,

and closed-toe shoes. For

larger quantities or tasks with a

high splash potential,

chemical-resistant coveralls

and an apron are advised.[4]

[7]

To minimize skin exposure and

protect from splashes of the

flammable and toxic liquid.[1]

[3]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling ensures that safety is maintained at every stage of the

experimental process.

Preparation and Pre-Handling
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Review Safety Data Sheet (SDS): Always consult the most recent SDS for 2-Bromopropane
before beginning work.

Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly and the

airflow is adequate.

Assemble Equipment: Place all necessary apparatus, including sealed containers for the

chemical, within the fume hood to minimize movement in and out of the containment area.

Don PPE: Put on all required personal protective equipment as specified in the table above

before approaching the handling area.

Safe Handling Procedure
Grounding: Use properly grounded and bonded equipment and containers to prevent the

buildup of static electricity, which can ignite flammable vapors.[5][8] Use explosion-proof

equipment.[3][5]

Dispensing and Weighing: Conduct all transfers, dispensing, and weighing of 2-
Bromopropane inside the fume hood. Keep containers tightly closed when not in use.[3][9]

Avoid Ignition Sources: Keep the chemical away from all sources of ignition, including heat,

sparks, open flames, and hot surfaces.[3][5][9]

Maintain Awareness: Be mindful of the chemical's hazards throughout the process. Do not

eat, drink, or smoke in the laboratory.[9]

Post-Handling and Decontamination
Decontaminate Surfaces: After completing the work, thoroughly decontaminate all surfaces

and equipment that may have come into contact with 2-Bromopropane using a suitable

cleaning agent.

Doff PPE: Remove PPE in the correct order to prevent cross-contamination, removing gloves

last.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water

immediately after handling the chemical and removing PPE.[8][9]
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Disposal Plan
2-Bromopropane and any materials contaminated with it must be treated as hazardous waste.

Waste Collection
Segregation: Collect all 2-Bromopropane waste, including unused product and

contaminated materials (e.g., gloves, absorbent pads, pipette tips), in a designated,

compatible hazardous waste container.[9]

Container Integrity: Use containers that are in good condition, compatible with the chemical,

and can be tightly sealed. Do not mix 2-Bromopropane waste with other waste streams.[9]

Labeling and Temporary Storage
Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"

"Toxic," and "2-Bromopropane."

Storage: Store the sealed waste container in a cool, well-ventilated, and designated satellite

accumulation area away from ignition sources and incompatible materials.[3][9]

Final Disposal
Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and certified environmental disposal company.[9]

Regulatory Compliance: Ensure all disposal activities comply with local, regional, and

national environmental regulations.[4][8] Burning in a chemical incinerator equipped with an

afterburner and scrubber is a potential disposal method, subject to regulations.[8]

Emergency Procedures
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Emergency Situation Response Protocol

Spill

Evacuate non-essential personnel from the

area.[5][9] Remove all ignition sources.[5][9]

Wearing full PPE, contain the spill using a non-

combustible absorbent material like sand or

vermiculite.[3][9] Collect the absorbed material

into a sealed container for hazardous waste

disposal.[5] Do not allow the spill to enter drains.

[3][9]

Skin Contact

Immediately remove all contaminated clothing.

[9] Wash the affected skin area with soap and

plenty of water for at least 15 minutes.[7] Seek

medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.[6] Seek immediate medical

attention.

Inhalation

Move the affected person to fresh air

immediately.[9] If breathing is difficult or has

stopped, provide artificial respiration and seek

immediate medical attention.[1][9]

Fire

Use carbon dioxide, dry chemical powder, or

alcohol-resistant foam to extinguish.[4] Water

spray can be used to cool unopened containers,

but a water jet may be ineffective on the fire

itself.[4][9] Firefighters must wear full protective

gear and a self-contained breathing apparatus

(SCBA).[7][9]

Quantitative Data for 2-Bromopropane
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Property Value

CAS Number 75-26-3

Molecular Formula C₃H₇Br

Molecular Weight 123 g/mol [4]

Boiling Point 59-60 °C[2]

Melting Point -89.0 °C[2]

Flash Point 22 °C (71.6 °F)[2]

Vapor Pressure 216 mm Hg at 25 °C[7][10]

Vapor Density 4.27 (Air = 1)[2][7]

Occupational Exposure

Amenorrhea and other

reproductive/hematopoietic effects have been

observed in workers exposed to concentrations

above 10 ppm.[10][11]

Workflow for Safe Handling of 2-Bromopropane
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Caption: Workflow for the safe handling of 2-Bromopropane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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